Cas no 27520-05-4 (2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide)
27520-05-4 structure
Product Name:2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide
CAS No:27520-05-4
MF:C10H9N3O4
MW:235.196161985397
CID:271536
PubChem ID:214005
Update Time:2025-04-19
2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide
- 3-(hydroxymethyl)-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
- 2-hydroxymethyl-3-carbamoyl-chinoxalin di N-oxide
- 2-Hydroxymethylquinoxaline 3-carboxamide di-N-oxide
- 3-hydroxymethyl-1,4-dioxy-quinoxaline-2-carboxylic acid amide
- 27520-05-4
- DTXSID80181942
- 2-Quinoxalinecarboxamide, 3-(hydroxymethyl)-, 1,4-dioxide
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- Inchi: 1S/C10H9N3O4/c11-10(15)9-8(5-14)12(16)6-3-1-2-4-7(6)13(9)17/h1-4,14H,5H2,(H2,11,15)
- InChI Key: RXYRRAIPQQXQDE-UHFFFAOYSA-N
- SMILES: [O-]N1C(CO)=C(C(N)=O)[N+](C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 235.05900
- Monoisotopic Mass: 235.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.63
- Boiling Point: 621°C at 760 mmHg
- Flash Point: 329.3°C
- Refractive Index: 1.717
- PSA: 115.23000
- LogP: 1.17220
2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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